Cas no 42991-09-3 (1,3-Dioxolane-2-butanal, 2-methyl-)

• Product name: 1,3-Dioxolane-2-butanal, 2-methyl-
• CAS No: 42991-09-3
• MF: C₈H₁₄O₃
• MW: 158.195
• CID: 2688961
• PubChem ID: 10909833

1,3-Dioxolane-2-butanal, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1,3-dioxolan-2-yl)butanal
• 1,3-Dioxolane-2-butanal, 2-methyl-
• 42991-09-3
• DTXCID20398794
• SCHEMBL1600680
• BNGRNGPVTCXKPI-UHFFFAOYSA-N
• SY319278
• DTXSID20447973
• AKOS006324768
• MFCD11553590

• Inchi： InChI=1S/C8H14O3/c1-8(4-2-3-5-9)10-6-7-11-8/h5H,2-4,6-7H2,1H3
• InChI Key： BNGRNGPVTCXKPI-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 158.094294304Da
• Monoisotopic Mass: 158.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 0.2